5-Methyl-5-azaspiro[3.4]octan-8-one

• IUPAC Name: 5-methyl-5-azaspiro[3.4]octan-8-one
• InChI: InChI=1S/C8H13NO/c1-9-6-3-7(10)8(9)4-2-5-8/h2-6H2,1H3
• InChI Key: RJKQEPJZIUSQJI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(=O)C12CCC2
• Molecular Formula: C8H13NO
• Molecular Weight: 139.19 g/mol

Description

5-Methyl-5-azaspiro[3.4]octan-8-one is a chemical compound with the CAS Number: 2059948-86-4. It has a molecular weight of 139.2 and its IUPAC name is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H13NO/c1-9-6-3-7(10)8(9)4-2-5-8/h2-6H2,1H3. This code provides a specific description of the molecule’s structure.

Scientific Research Applications

Synthesis and Structural Analysis

5-Methyl-5-azaspiro[3.4]octan-8-one has been a subject of study in the field of organic chemistry, particularly in the synthesis and structural analysis of its derivatives. A notable study by Chiaroni et al. (2000) explored two derivatives obtained from the [3+2] cycloaddition of methylenelactams with nitrones. This research highlighted the stereospecific cycloaddition reactions and the distinct envelope conformations of the isoxazolidine rings in these compounds (Chiaroni et al., 2000).

Applications in Drug Discovery

The potential applications of this compound and its derivatives in drug discovery have been explored. Wipf et al. (2004) conducted a study on the diversity-oriented synthesis of azaspirocycles, which are crucial for chemistry-driven drug discovery. This research emphasized the utility of these compounds in generating functionalized pyrrolidines, piperidines, and azepines (Wipf, Stephenson, & Walczak, 2004).

Novel Synthetic Routes and Modules for Drug Discovery

Li et al. (2013) described the synthesis of new classes of thia/oxa-azaspiro[3.4]octanes, showcasing the implementation of robust and step-economic routes. These spirocycles were designed to act as multifunctional and structurally diverse modules for drug discovery, indicating the versatility of these compounds in medicinal chemistry (Li, Rogers-Evans, & Carreira, 2013).

Antibacterial Activity and Respiratory Pathogens

Odagiri et al. (2013) synthesized novel compounds including 7-[7-amino-7-methyl-5-azaspiro[2.4]heptan-5-yl]-8-methoxyquinolines, which exhibited potent antibacterial activity against respiratory pathogens. This study highlighted the compound's efficacy in vitro against various gram-positive and gram-negative bacteria, as well as its in vivo activity in a murine pneumonia model (Odagiri et al., 2013).

Safety and Hazards

The safety data sheet for 5-Methyl-5-azaspiro[3.4]octan-8-one recommends wearing personal protective equipment/face protection, ensuring adequate ventilation, and avoiding contact with eyes, skin, or clothing. It also advises against ingestion and inhalation.